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Compound of Interest

Compound Name: Zinc iodate

CAS No.: 7790-37-6

Cat. No.: B1357762

Get Quote

Topic: Iodometric Method for the Determination of Free Chlorine

Audience: Researchers, scientists, and drug development professionals.

Note to the Reader: While the initial request specified the use of zinc iodate, a comprehensive

review of established analytical methods indicates that a standardized protocol for the

determination of free chlorine using zinc iodate is not readily available in scientific literature.

However, the closely related and widely accepted iodometric titration method, which utilizes the

reaction of chlorine with potassium iodide, is a standard and well-documented procedure. The

underlying principle involves the oxidation of iodide to iodine by chlorine. This document

provides detailed application notes and protocols for this established iodometric method.

Introduction
Chlorine is a widely used disinfectant in water treatment and various industrial processes. The

determination of free chlorine, the sum of hypochlorous acid (HOCl) and hypochlorite ion

(OCl-), is crucial for ensuring effective disinfection and process control. The iodometric method

is a classic and reliable titrimetric technique for determining the concentration of total residual
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chlorine. Free chlorine can also be determined using this principle in conjunction with specific

analytical conditions. This method is based on the oxidation of iodide ions (I-) to iodine (I2) by

chlorine. The liberated iodine is then titrated with a standard solution of sodium thiosulfate

(Na2S2O3) using a starch indicator to detect the endpoint.

Principle of the Method
Free chlorine oxidizes iodide ions in an acidic solution to produce iodine. The amount of iodine

generated is directly proportional to the amount of free chlorine present in the sample. The

liberated iodine is then titrated with a standardized sodium thiosulfate solution. A starch solution

is added as an indicator, which forms a deep blue complex with iodine. The endpoint of the

titration is reached when the blue color disappears, indicating that all the liberated iodine has

been reduced by the sodium thiosulfate.

The chemical reactions involved are as follows:

Oxidation of Iodide by Chlorine: Cl₂ + 2KI → 2KCl + I₂

Titration of Iodine with Sodium Thiosulfate: I₂ + 2Na₂S₂O₃ → 2NaI + Na₂S₄O₆

Quantitative Data Summary
The following table summarizes key quantitative data for chlorine determination methods,

including iodometric titration.
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Parameter Iodometric Titration DPD Colorimetric Method

Analyte Total Chlorine Free and Total Chlorine

Principle Titration of liberated iodine
Colorimetric measurement of

oxidized DPD

Applicable Concentration

Range
> 1 mg/L

0.01 - 10 mg/L (can be

extended with dilution)[1]

Minimum Detectable

Concentration

Approx. 40 µg/L (as Cl₂) with

0.01N Na₂S₂O₃ and a 1000-

mL sample[2]

Down to 0.02 mg/L for free and

total chlorine[1]

Interferences

Oxidized forms of manganese,

other oxidizing agents,

reducing agents, ferric and

nitrite ions (minimized at pH 3-

4).[2]

Bromine, Iodine, chlorine

dioxide, strong oxidizing

agents, extreme sample pH,

monochloramine.[3]

Experimental Protocols
Reagent Preparation

Acetic Acid, concentrated (glacial)

Potassium Iodide (KI), crystals

Standard Sodium Thiosulfate solution, 0.01 N: Dissolve 2.482 g of Na₂S₂O₃·5H₂O in freshly

boiled and cooled distilled water and dilute to 1000 mL. Standardize against a primary

standard.

Starch Indicator solution: Dissolve 1 g of soluble starch in 100 mL of hot distilled water.

Sample Handling and Preparation
Chlorine in aqueous solutions is unstable and its concentration can decrease rapidly.[2]

Samples should be analyzed immediately after collection.[2][4]
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Avoid exposure to sunlight, strong light, or agitation, as these can accelerate the reduction of

chlorine.[2]

Do not store samples intended for chlorine analysis.[2]

Titration Procedure
Sample Measurement: Take a 200 mL sample of the water to be tested.

Acidification: Add 1 mL of concentrated acetic acid to the sample in an Erlenmeyer flask.

Addition of Potassium Iodide: Add approximately 1 g of potassium iodide crystals to the flask

and mix to dissolve.

Titration: Titrate the liberated iodine with 0.01 N sodium thiosulfate solution until a pale

yellow color is observed.

Indicator Addition: Add 1 mL of starch indicator solution. The solution will turn a deep blue

color.

Endpoint Determination: Continue the titration with sodium thiosulfate, adding it drop by

drop, until the blue color disappears completely. Record the total volume of titrant used.

Blank Titration: Perform a blank titration using distilled water instead of the sample to

account for any interfering substances in the reagents.

Calculation of Free Chlorine Concentration
The concentration of free chlorine is calculated using the following formula:

Chlorine (mg/L) = [(A - B) × N × 35.45 × 1000] / V

Where:

A = volume of Na₂S₂O₃ titrant used for the sample (mL)

B = volume of Na₂S₂O₃ titrant used for the blank (mL)

N = normality of the Na₂S₂O₃ solution
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35.45 = equivalent weight of chlorine

V = volume of the sample (mL)

Visualizations
Logical Relationship of the Iodometric Titration

Chemical Reactions
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Caption: Principle of Iodometric Titration for Chlorine.

Experimental Workflow for Free Chlorine Determination
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Start

Collect 200 mL Water Sample

Add 1 mL Concentrated Acetic Acid

Add ~1 g Potassium Iodide Crystals

Titrate with 0.01 N Na₂S₂O₃ until Pale Yellow

Add 1 mL Starch Indicator (Solution turns blue)

Continue Titration until Blue Color Disappears

Record Volume of Titrant Used

Calculate Free Chlorine Concentration

End

Click to download full resolution via product page

Caption: Iodometric Titration Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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